Cas no 76649-94-0 (Bicyclo[2.2.1]heptane-2-carboxamide)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxamide
• CAS No: 76649-94-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 561937
• Update Time: 2024-02-05

Bicyclo[2.2.1]heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxamide
• 2-Norbornanecarboxamide(6CI,7CI)
• Bicyclo[2.2.1]heptane-2-carboxamide (9CI)

• Inchi： 1S/C8H13NO/c9-8(10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H2,9,10)
• InChI Key： SLOPJPLJISGXPG-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2C(N)=O

Computed Properties

• Exact Mass: 139.1
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Melting Point: 205-206 °C
• Boiling Point: 304.4±9.0 °C(Predicted)
• pka: 16.81±0.20(Predicted)